
Physical properties of "N-Tosyl-3-
pyrrolecarboxylic Acid" (melting point,

solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Tosyl-3-pyrrolecarboxylic Acid

Cat. No.: B025278 Get Quote

An In-depth Technical Guide to the Physical Properties of N-Tosyl-3-pyrrolecarboxylic Acid

This technical guide provides a comprehensive overview of the known physical properties of N-
Tosyl-3-pyrrolecarboxylic Acid, with a specific focus on its melting point and solubility. This

document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Physicochemical Data
The physical characteristics of N-Tosyl-3-pyrrolecarboxylic Acid are crucial for its handling,

purification, and application in various chemical processes. The quantitative data available for

its key physical properties are summarized below.

Data Summary Table
Property Value Source

Melting Point 202-206 °C [1][2]

Appearance Brown solid [2]

Molecular Formula C₁₂H₁₁NO₄S [1][2][3]

Molecular Weight 265.29 g/mol [1][3]
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Solubility Profile
N-Tosyl-3-pyrrolecarboxylic Acid is described as a white crystalline solid with strong acidity

and good solubility in water, forming a stable acid solution[1]. The presence of the carboxylic

acid group suggests that its solubility is pH-dependent. It is expected to be more soluble in

basic aqueous solutions due to the formation of the corresponding carboxylate salt[4].

While specific quantitative solubility data in a range of organic solvents is not readily available

in the provided search results, general solubility characteristics can be inferred. As a polar

organic molecule containing both a hydrogen bond donor (the carboxylic acid proton) and

multiple hydrogen bond acceptors (the sulfonyl and carboxyl oxygens), it is expected to have

some solubility in polar organic solvents such as alcohols, acetone, and ethyl acetate. Its

solubility is likely to be lower in nonpolar solvents like hexane or toluene.

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of N-Tosyl-3-pyrrolecarboxylic Acid.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to lower and

broaden the melting range[5].

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of finely powdered, dry N-Tosyl-3-pyrrolecarboxylic
Acid is packed into a capillary tube to a height of about 3 mm[6]. The tube is then tapped

gently to ensure the sample is tightly packed at the bottom[6][7].

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus[5].

Approximate Melting Point Determination: An initial rapid heating (e.g., 10-20°C per minute)

is performed to determine an approximate melting range[5].
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Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is

then heated to a temperature approximately 10-15°C below the approximate melting point[5].

The heating rate is then slowed to about 1-2°C per minute to allow for thermal equilibrium[6].

Data Recording: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded

as the melting point range[6][8].

Thermodynamic Solubility Determination
The shake-flask method is a standard procedure for determining the thermodynamic

equilibrium solubility of a compound in a given solvent[9].

Methodology: Shake-Flask Method

Preparation of Saturated Solution: An excess amount of N-Tosyl-3-pyrrolecarboxylic Acid
is added to a known volume of the desired solvent (e.g., water, ethanol, acetone) in a sealed

container.

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the

dissolved and undissolved solid.

Phase Separation: The suspension is allowed to stand, and the undissolved solid is

separated from the solution by centrifugation followed by filtration of the supernatant through

a non-reactive filter (e.g., a 0.22 µm syringe filter)[9].

Quantification: The concentration of N-Tosyl-3-pyrrolecarboxylic Acid in the clear,

saturated filtrate is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature.
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The following diagram illustrates the logical workflow for the characterization of the physical

properties of N-Tosyl-3-pyrrolecarboxylic Acid.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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